Cas no 26819-08-9 (Benzamide,N-ethyl-4-methyl-)

Benzamide,N-ethyl-4-methyl- structure
Benzamide,N-ethyl-4-methyl- structure
Product Name:Benzamide,N-ethyl-4-methyl-
CAS No:26819-08-9
MF:C10H13NO
MW:163.216322660446
CID:277954
PubChem ID:117869
Update Time:2025-08-05

Benzamide,N-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-ethyl-4-methyl-
    • N-ethyl-4-methylbenzamide
    • Benzamide, N-ethyl-4-methyl- (9CI)
    • MFCD01211867
    • Benzamide, 4-methyl-N-ethyl-
    • SCHEMBL4151490
    • 26819-08-9
    • Benzamide, N-ethyl-4-methyl-
    • DTXSID10181314
    • AKOS003870453
    • QLPRAXXGCFGXLJ-UHFFFAOYSA-N
    • MDL: MFCD01211867
    • Inchi: 1S/C10H13NO/c1-3-11-10(12)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,11,12)
    • InChI Key: QLPRAXXGCFGXLJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NCC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.004
  • Boiling Point: 306.5°Cat760mmHg
  • Flash Point: 178.5°C
  • Refractive Index: 1.518
  • PSA: 29.1

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